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Compound of Interest

Compound Name: 1,5-Dibromonaphthalene

Cat. No.: B1630475 Get Quote

Technical Data Sheet: 1,5-Dibromonaphthalene
This document provides the core chemical properties of 1,5-Dibromonaphthalene, a key

building block in the synthesis of organic semiconductors for applications in OLEDs and

OFETs.

Core Chemical Properties
The fundamental molecular properties of 1,5-Dibromonaphthalene are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and material

synthesis protocols.

Property Value

Molecular Formula C₁₀H₆Br₂[1][2][3][4]

Molecular Weight 285.97 g/mol [4][5]

CAS Number 7351-74-8[1][2][4]

Logical Relationship of Molecular Composition
The molecular formula dictates the molecular weight. The elemental composition of Carbon,

Hydrogen, and Bromine, as defined by the formula, sums to the total molecular weight of the

compound.
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Molecular Formula
C₁₀H₆Br₂

Elemental Composition
(10 x C, 6 x H, 2 x Br)

 defines

Molecular Weight
285.97 g/mol

 determines

Click to download full resolution via product page

Caption: Relationship between chemical formula and molecular weight.

Note: The user's request for detailed experimental protocols and signaling pathways is not

applicable to the fundamental properties of a chemical compound like 1,5-
Dibromonaphthalene. Such requirements are typically associated with biological systems or

complex reaction mechanisms, not the intrinsic data of a stable chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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